Cas no 165661-33-6 (Benzenamine,2-methyl-6-(2-methylpropyl)-)
165661-33-6 structure
Product Name:Benzenamine,2-methyl-6-(2-methylpropyl)-
CAS No:165661-33-6
MF:C11H17N
MW:163.259382963181
CID:110645
PubChem ID:45122487
Update Time:2025-04-18
Benzenamine,2-methyl-6-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2-methyl-6-(2-methylpropyl)-
- 2-methyl-6-(2-methylpropyl)aniline
- Benzenamine, 2-methyl-6-(2-methylpropyl)-
- SCHEMBL11096139
- DTXSID50669308
- 165661-33-6
-
- Inchi: 1S/C11H17N/c1-8(2)7-10-6-4-5-9(3)11(10)12/h4-6,8H,7,12H2,1-3H3
- InChI Key: LEXUXYNIWQTLQP-UHFFFAOYSA-N
- SMILES: NC1C(C)=CC=CC=1CC(C)C
Computed Properties
- Exact Mass: 163.13621
- Monoisotopic Mass: 163.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 3.2
Experimental Properties
- PSA: 26.02
Benzenamine,2-methyl-6-(2-methylpropyl)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
165661-33-6 (Benzenamine,2-methyl-6-(2-methylpropyl)-) Related Products
- 55751-54-7(2-Sec-Butylaniline)
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- 1821-39-2(2-Propylaniline)
- 71182-59-7(2-Isobutylaniline)
- 3158-73-4(2-Cyclopropylaniline)
- 71758-10-6(2-Ethyl-6-(1-methylpropyl)benzenamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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